Cas no 2034309-94-7 (1-(2-chlorophenyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea)

• Product Name: 1-(2-chlorophenyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea
• CAS No: 2034309-94-7
• MF: C₁₇H₁₆ClN₅O
• MW: 341.794841766357
• CID: 6196954
• PubChem ID: 119105133
• Update Time: 2025-11-01

1-(2-chlorophenyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea
• 1-(2-chlorophenyl)-3-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}urea
• 1-(2-chlorophenyl)-3-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]urea
• F6560-5588
• 1-(2-chlorophenyl)-3-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)urea
• AKOS026698926
• 2034309-94-7

• Inchi： 1S/C17H16ClN5O/c1-23-11-14(10-21-23)13-6-12(7-19-9-13)8-20-17(24)22-16-5-3-2-4-15(16)18/h2-7,9-11H,8H2,1H3,(H2,20,22,24)
• InChI Key： VLDFIEUDGYQGIT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NCC1=CN=CC(=C1)C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 341.1043378g/mol
• Monoisotopic Mass: 341.1043378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2-chlorophenyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea

Chemical Profile of 1-(2-chlorophenyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea (CAS No. 2034309-94-7)

The compound 1-(2-chlorophenyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea, identified by its CAS number 2034309-94-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric groups, including a chlorophenyl moiety, a methyl-substituted pyrazole, and a pyridine ring, suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyrazole and pyridine moieties in this compound are particularly noteworthy, as they are frequently incorporated into bioactive molecules due to their ability to modulate biological pathways. Specifically, the 1-methyl-1H-pyrazol-4-yl substituent has been shown to enhance binding affinity and selectivity in various target proteins, making it a valuable scaffold for drug design. This structural feature, combined with the urea linkage, contributes to the compound's overall pharmacological potential.

The 2-chlorophenyl group further enriches the compound's chemical diversity, enabling interactions with specific enzymatic or receptor targets. In contemporary pharmaceutical research, the strategic placement of halogen atoms is often employed to improve metabolic stability and binding affinity. The chlorine atom in this context may serve as a key pharmacophore, influencing both the compound's reactivity and its biological activity. This underscores the importance of rational molecular design in optimizing drug-like properties.

Advances in computational chemistry have facilitated the exploration of such complex molecules more efficiently than ever before. Molecular modeling techniques have been instrumental in predicting the binding modes of this compound with potential biological targets. For instance, studies suggest that the urea moiety may interact with hydrophobic pockets or polar residues in protein binding sites, while the aromatic rings could engage in π-stacking interactions. Such insights are critical for guiding experimental efforts and refining lead compounds for further development.

In addition to its structural complexity, this compound exhibits promising physicochemical properties that are essential for drug development. Parameters such as solubility, lipophilicity, and metabolic stability have been carefully evaluated to ensure its suitability for therapeutic applications. The balance between these properties is crucial for achieving optimal pharmacokinetic profiles. Preliminary data indicate that modifications to the pyridin-3-ylmethyl group may further enhance these characteristics, paving the way for more effective drug candidates.

The integration of machine learning and artificial intelligence has revolutionized the process of identifying novel bioactive molecules. Predictive models can now rapidly screen vast chemical libraries, identifying candidates like 1-(2-chlorophenyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea (CAS No. 2034309-94-7) that exhibit high potential for biological activity. These computational tools have accelerated the discovery pipeline, allowing researchers to focus on more promising leads with greater efficiency. The synergy between experimental chemistry and computational methods has been instrumental in advancing drug discovery initiatives globally.

Future directions in the study of this compound may involve exploring its derivatives to optimize efficacy and minimize side effects. Structural analogs can be synthesized to fine-tune specific interactions with biological targets while maintaining overall pharmacological activity. Such endeavors align with current trends in medicinal chemistry, where precision and innovation are paramount. The development of next-generation therapeutics relies heavily on our ability to manipulate molecular structures at a sophisticated level.

The broader significance of this research lies in its contribution to addressing unmet medical needs through innovative chemical solutions. By leveraging cutting-edge methodologies and interdisciplinary approaches, scientists continue to push the boundaries of what is possible in drug discovery. The study of compounds like 1-(2-chlorophenyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea (CAS No. 2034309-94-7) exemplifies how structural diversity can be harnessed to develop novel treatments for complex diseases.

In conclusion, this compound represents a compelling example of how modern pharmaceutical chemistry intersects with emerging technologies to yield promising therapeutic agents. Its unique structural features and favorable physicochemical properties make it a valuable candidate for further investigation. As research progresses, it is anticipated that insights gained from studying this molecule will contribute significantly to advancements in medicine and healthcare.